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Compound of Interest |

Compound Name: 5-Methyl-2-thiazolemethanol
CAS No.: 202932-04-5
Cat. No.: B1319486

Get Quote
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An In-depth Technical Guide to 5-Methyl-2-thiazolemethanol: Properties, Synthesis, and
Isomeric Context

Abstract

This technical guide provides a detailed examination of 5-Methyl-2-thiazolemethanol, a
heterocyclic alcohol. A critical challenge in the study of this compound is its frequent confusion
with its structural isomer, 4-Methyl-5-thiazoleethanol (CAS 137-00-8), which is a well-
documented and commercially significant flavor and fragrance component. This guide clarifies
the distinct identity of 5-Methyl-2-thiazolemethanol, presents its core physicochemical
properties based on theoretical principles and available data, outlines plausible synthetic
routes, and places the compound in its proper chemical context. The objective is to provide
researchers and drug development professionals with a foundational understanding of this
specific molecule, while proactively addressing the data scarcity and potential for isomeric
misidentification.

Chemical Identity and Structure

5-Methyl-2-thiazolemethanol is a substituted thiazole ring bearing a methyl group at the C5
position and a hydroxymethyl group at the C2 position. Its structural and chemical identity is
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distinct from its more common isomers.

A significant point of caution for researchers is the prevalence of data for 4-Methyl-5-
thiazoleethanol (also known as Sulfurol), which has a different substitution pattern (methyl at
C4, hydroxyethyl at C5) and, consequently, different properties and applications.[1][2] Most
commercial listings and much of the scientific literature under similar-sounding names refer to
this latter compound.

The fundamental identifiers for the target compound, 5-Methyl-2-thiazolemethanol, are
summarized below.

Property Value Source
(5-Methyl-1,3-thiazol-2-

IUPAC Name IUPAC Nomenclature
yl)methanol

Molecular Formula CsH7NOS Calculated

Molecular Weight 129.18 g/mol Calculated

Not consistently available in
CAS Number ] N/A
major databases.

5-Methyl-2-
Synonyms ] N/A
(hydroxymethyl)thiazole

Physicochemical and Spectroscopic Profile

Experimental data for 5-Methyl-2-thiazolemethanol is not widely published. However, based
on the principles of organic chemistry and data from analogous structures, we can predict its
key characteristics.

Predicted Physicochemical Properties
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Predicted Value / .
Property L Rationale
Description

Colorless to pale yellow liquid Typical for small heterocyclic

Appearance . .
or low-melting solid. alcohols.
Higher than 5-methylthiazole )
N ) Intermolecular forces increase
Boiling Point (141 °C) due to hydrogen

) boiling point.
bonding from the -OH group.

Soluble in polar organic )
The hydroxyl group imparts
- solvents (e.g., methanol, )
Solubility polarity and allows for
ethanol, chloroform) and ] )
i hydrogen bonding with water.
moderately soluble in water.[3]

Theoretical Spectroscopic Data

A definitive experimental spectrum is not publicly available. The following are predicted key
signals essential for the identification of the molecule during synthesis or analysis.

e 'HNMR:
o -CHs (C5-methyl): A singlet expected around 6 2.3-2.5 ppm.

o -CH20H (C2-hydroxymethyl): A singlet expected around & 4.6-4.9 ppm. This signal's
integration should correspond to two protons.

o -OH (hydroxyl): A broad singlet with a variable chemical shift, which would exchange upon
addition of D20.

o C4-H (thiazole ring proton): A singlet expected around & 7.5-7.7 ppm. The absence of a
proton at C5 simplifies the spectrum, leaving only the C4 proton signal in the aromatic
region of the thiazole ring.

e 13C NMR:
o -CHs: ~12-15 ppm

o -CH20H: ~60-65 ppm
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o C4:~138-142 ppm
o C5:~128-132 ppm
o C2:~165-170 ppm (carbon bearing the hydroxymethyl group)
o Infrared (IR) Spectroscopy:
o O-H stretch: A strong, broad band around 3300-3400 cm~1.
o C-H stretch (aliphatic): Bands around 2850-2960 cm™1.
o C=N stretch (thiazole ring): A characteristic absorption near 1650-1670 cm~1.[4]
o C-O stretch (primary alcohol): A strong band around 1050-1080 cm~1.
e Mass Spectrometry (MS):
o Molecular lon [M]*: Expected at m/z = 129.

o Key Fragment: Loss of the hydroxyl group or formaldehyde, leading to a prominent
fragment at m/z = 98 ([M-CH20H]*) or m/z = 99 ([M-CH20]*), corresponding to the 5-
methylthiazolyl cation.

Synthesis and Methodology

While no standardized, published protocol for 5-Methyl-2-thiazolemethanol is readily
available, its synthesis can be approached through established organometallic or reduction
pathways starting from 5-methylthiazole. The most plausible route involves the functionalization
of the C2 position.

Proposed Synthetic Route: Lithiation and Electrophilic
Quench

The proton at the C2 position of a thiazole ring is significantly more acidic than other ring
protons, allowing for selective deprotonation with a strong base followed by reaction with an
electrophile.
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Workflow:

» Deprotonation: 5-methylthiazole is dissolved in an anhydrous aprotic solvent (e.g., THF,
diethyl ether) and cooled to a low temperature (-78 °C). A strong organolithium base,
typically n-butyllithium (n-BulLi), is added dropwise to generate the 2-lithio-5-methylthiazole
intermediate.

» Electrophilic Quench: Anhydrous formaldehyde gas or a paraformaldehyde slurry is
introduced to the reaction mixture. The nucleophilic lithiated intermediate attacks the

electrophilic carbonyl carbon.

e Aqueous Workup: The reaction is quenched with a mild acid (e.g., saturated ammonium
chloride solution) to neutralize the base and protonate the resulting alkoxide, yielding the
final product, 5-Methyl-2-thiazolemethanol.

 Purification: The product is extracted from the aqueous layer using an organic solvent (e.g.,
ethyl acetate), dried, and purified, typically via silica gel column chromatography.
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G-Methylthiazole]f

Starting Materials

G-Butyllithium (n-BuLiD

[Formaldehyde (CHzO)]

-

Reaction Sequence

Step 1: Lithiation
Anhydrous THF, -78 °C

Intermediate:

|

Step 2: Electrophilic Quench
-78 °Cto RT

~

J

Yields crude product

Workup & Purification

Step 3: Aqueous Quench
(NHa4Cl solution)

[Step 4: Extraction & ChromatographD

Purifies to

Final Product:
5-Methyl-2-thiazolemethanol

~

Click to download full resolution via product page

Caption: Proposed synthesis of 5-Methyl-2-thiazolemethanol.
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Applications and Biological Relevance

Due to the scarcity of specific research, the applications of 5-Methyl-2-thiazolemethanol are
not well-defined. However, the thiazole moiety is a recognized pharmacophore present in many
biologically active compounds and approved drugs, including Vitamin B1 (Thiamine), the anti-
HIV drug Ritonavir, and various anti-inflammatory agents.[5]

Potential areas for future investigation include:

e Drug Discovery: As a novel building block for creating libraries of thiazole-containing
compounds for screening against various biological targets.

o Flavor and Fragrance: While its isomer is well-known for meaty and nutty notes, the
organoleptic properties of 5-Methyl-2-thiazolemethanol have not been described.[6] Its
unique structure may yield a different and potentially valuable sensory profile.

o Materials Science: Thiazole derivatives have been used to create functionalized composite
materials, such as for the selective adsorption of metal ions.[5]

Safety and Handling

No specific Material Safety Data Sheet (MSDS) exists for 5-Methyl-2-thiazolemethanol.
Standard laboratory precautions for handling novel chemical intermediates should be followed.
Based on analogous structures like 5-thiazolylmethanol, the compound should be considered a
potential irritant, particularly to the eyes.

o Personal Protective Equipment (PPE): Wear safety goggles, a lab coat, and chemical-
resistant gloves.

» Handling: Handle in a well-ventilated area or chemical fume hood. Avoid inhalation of vapors
and direct contact with skin and eyes.

o Storage: Store in a tightly sealed container in a cool, dry place, potentially under an inert
atmosphere to prevent oxidation.

Conclusion
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5-Methyl-2-thiazolemethanol is a structurally precise but scientifically obscure member of the
thiazole family. This guide establishes its fundamental chemical identity and distinguishes it
from its far more common isomer, 4-Methyl-5-thiazoleethanol. While experimental data remains
sparse, this document provides a robust theoretical framework for its properties and a
plausible, detailed pathway for its chemical synthesis. For researchers in medicinal chemistry
and materials science, 5-Methyl-2-thiazolemethanol represents an unexplored building block
with potential for novel applications, warranting further investigation to fully characterize its
physical and biological profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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